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Compound of Interest

Compound Name: 1,2-Difluorobenzene

Cat. No.: B135520 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

compliance. This guide provides essential, step-by-step procedures for the safe disposal of 1,2-
Difluorobenzene, a common solvent in electrochemical studies. Adherence to these protocols

is critical due to its hazardous properties.

Immediate Safety and Handling Precautions
1,2-Difluorobenzene is a highly flammable liquid and vapor that can cause irritation to the

eyes, skin, and respiratory tract.[1][2] Ingestion or inhalation may lead to central nervous

system depression.[1] Therefore, strict safety measures are necessary during handling and

disposal.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling 1,2-
Difluorobenzene:

Gloves: Chemically resistant gloves (e.g., nitrile).

Eye Protection: Chemical safety goggles and a face shield.

Lab Coat: A flame-resistant lab coat.

Respiratory Protection: Use within a certified chemical fume hood. If a fume hood is not

available, a respirator may be required.
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Handling Procedures:

Work in a well-ventilated area, preferably a chemical fume hood.[1]

Use spark-proof tools and explosion-proof equipment.[1][3]

Ground and bond all containers during transfer to prevent static discharge.[1][3]

Keep containers tightly closed when not in use.[1]

Store away from heat, sparks, open flames, and strong oxidizing agents.[1][3]

Spill Response Protocol
In the event of a spill, immediate and correct action is crucial to mitigate risks.

Evacuate and Secure the Area: Alert colleagues and restrict access to the spill area.

Eliminate Ignition Sources: Immediately extinguish any open flames and turn off any

equipment that could create a spark.[2][3]

Don Appropriate PPE: Ensure you are wearing the correct level of PPE before addressing

the spill.

Contain the Spill: Use an inert absorbent material such as vermiculite, sand, or earth to

contain the spill.[1] Do not use combustible materials like paper towels.

Collect Absorbed Material: Carefully scoop the absorbed material into a designated, labeled,

and sealable hazardous waste container.

Decontaminate the Area: Clean the spill area with soap and water. Collect all

decontamination materials as hazardous waste.

Dispose of Contaminated Materials: All materials used for cleanup, including PPE, must be

disposed of as halogenated hazardous waste.[4]

Waste Disposal Procedures
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The disposal of 1,2-Difluorobenzene is regulated by federal, state, and local agencies. In the

United States, the Environmental Protection Agency (EPA) governs hazardous waste

management under the Resource Conservation and Recovery Act (RCRA).[1][4] Chemical

waste generators are responsible for correctly classifying and managing their waste.[1]

Step 1: Waste Segregation Proper segregation of chemical waste is critical to prevent

dangerous reactions and ensure compliant disposal.

Halogenated vs. Non-Halogenated: Do not mix 1,2-Difluorobenzene, a halogenated organic

compound, with non-halogenated organic waste.[5] Halogenated waste streams are typically

incinerated under specific conditions.[5]

Avoid Mixing: Do not mix with other waste streams such as acids, bases, or oxidizers.[4]

Step 2: Waste Collection and Labeling

Container: Use a designated, compatible, and properly sealed container for collecting 1,2-
Difluorobenzene waste. This is often a glass or polyethylene container.[4]

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

"1,2-Difluorobenzene," and the concentration.[4] Keep the container closed except when

adding waste.[4]

Step 3: Arrange for Professional Disposal The standard and required method for disposing of

1,2-Difluorobenzene is through a licensed hazardous waste disposal company.

Contact EHS: Consult your institution's Environmental Health and Safety (EHS) department.

They will provide guidance on the specific procedures for your location and arrange for

waste pickup.[4]

Incineration: The recommended disposal method is incineration in a licensed facility

equipped with an afterburner and scrubber.[2][6][7] This can be achieved by dissolving the

material in a combustible solvent before incineration.[2]

Quantitative Data and Classifications
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Property Value Source

CAS Number 367-11-3 [3]

Molecular Formula C6H4F2 [1]

Molecular Weight 114.09 g/mol [1]

Flash Point 2 °C (35.6 °F) [2]

Boiling Point 92 °C (197.6 °F) [1]

DOT Classification Flammable Liquid, n.o.s. [2][3]

UN Number UN1993 [2][3]

Hazard Class 3 [2]

Packing Group II [2][3]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 1,2-
Difluorobenzene.
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Workflow for the disposal of 1,2-Difluorobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b135520?utm_src=pdf-custom-synthesis
https://pim-resources.coleparmer.com/sds/18711.pdf
https://cloudfront.zoro.com/enhanced_pdf/ZQ_7n4ikhv.PDF
https://www.fishersci.com/store/msds?partNumber=AC155150100&productDescription=1+2-DIFLUOROBENZENE+10ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/Safe_Disposal_of_Halogenated_Nitroaromatic_Compounds_A_General_Guide.pdf
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://static.cymitquimica.com/products/54/pdf/sds-PC2620.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1600%2F1600-3-02.pdf
https://www.benchchem.com/product/b135520#1-2-difluorobenzene-proper-disposal-procedures
https://www.benchchem.com/product/b135520#1-2-difluorobenzene-proper-disposal-procedures
https://www.benchchem.com/product/b135520#1-2-difluorobenzene-proper-disposal-procedures
https://www.benchchem.com/product/b135520#1-2-difluorobenzene-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b135520?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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